Cas no 15689-68-6 (Heptacosane, 11-methyl-)
Heptacosane, 11-methyl- structure
Product Name:Heptacosane, 11-methyl-
CAS No:15689-68-6
MF:C28H58
MW:394.760129451752
CID:1331915
PubChem ID:519163
Update Time:2025-04-20
Heptacosane, 11-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Heptacosane, 11-methyl-
- 11-methylheptacosane
- LMFA11000213
- DTXSID40333900
- 11-methylhepta-cosane
- NBBBXASYEKYDOB-UHFFFAOYSA-N
- 15689-68-6
-
- Inchi： 1S/C28H58/c1-4-6-8-10-12-14-15-16-17-18-19-21-23-25-27-28(3)26-24-22-20-13-11-9-7-5-2/h28H,4-27H2,1-3H3
- InChI Key： NBBBXASYEKYDOB-UHFFFAOYSA-N
- SMILES： C(C)(CCCCCCCCCC)CCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 394.453851850g/mol
- Monoisotopic Mass: 394.453851850g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 28
- Rotatable Bond Count: 24
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.1
- Topological Polar Surface Area: 0Ų
Heptacosane, 11-methyl- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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